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Compound of Interest

Compound Name: NVS-CECR2-1
Cat. No.: B1574389
Get Quote
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Executive Summary & Core Challenge

NVS-CECR2-1 is a potent, selective inhibitor of the CECR2 (Cat Eye Syndrome Chromosome
Region, Candidate 2) bromodomain.[1][2][3] While it exhibits high affinity (

), its utility is frequently compromised by poor aqueous solubility.

The Problem: Researchers often observe "flat" dose-response curves, variable

values, or visible turbidity when diluting the compound from DMSO stocks directly into aqueous
assay buffers. This is caused by micro-precipitation, where the compound aggregates before it
can bind to the target protein.

The Solution: This guide details the validated Intermediate Dilution Method and the specific
Carrier-Detergent Buffer System required to maintain NVS-CECR2-1 in solution.

Physicochemical Profile

Understanding the molecule's properties is the first step to preventing precipitation. NVS-
CECR2-1 is a lipophilic small molecule, not a peptide.
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Property Value Implication for Assay
) Small molecule; diffuses
Molecular Weight 495.68 g/mol _ _
rapidly but aggregates easily.
B Excellent storage stability in
Solubility (DMSO) >10 mM
100% DMSO.
Critical Risk: Precipitates
Solubility (Aqueous) Very Low immediately upon "shock"

dilution into water.

Target

47 nM (AlphaScreen)

Requires very low
concentrations; precipitation

mimics "inactivity."

Key Buffer Additives

BSA & CHAPS

Mandatory for maintaining

monodispersity.

Validated Assay Buffer Formulation

Do not use standard PBS or TRIS alone. The Structural Genomics Consortium (SGC) and

Novartis validated the following buffer specifically to prevent NVS-CECR2-1 aggregation [1].

Recommended Buffer Composition:

Salt: 100 mM NacCl[2]

Detergent: 0.05% CHAPSI2]

Base: 25 mM HEPES (pH 7.4)

Carrier Protein: 0.1% BSA (Bovine Serum Albumin)

Reductant: 1 mM DTT (Optional, depending on protein stability)
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Scientific Rationale:

e 0.1% BSA: Acts as a "molecular chaperone,” sequestering hydrophobic molecules to prevent

them from nucleating into crystals while allowing reversible binding to the target.

e 0.05% CHAPS: A zwitterionic detergent that reduces surface tension more gently than SDS,

preventing micelle-induced artifacts while solubilizing the lipophilic probe.

The "Intermediate Dilution" Workflow

Crucial Warning: Never pipette 100% DMSO stock directly into the final assay well containing
protein. This causes a local "solvent shock™ where the compound crashes out instantly.

Visual Workflow (DOT Diagram)

Intermediate Plate
(100x Conc.)

Step 1: Predilution Buffer + 5% DMSO

(Slow addition)

Step 2: Final Transfer
(1:100 Dilution)

Final Assay Well
(1x Conc.)
> < 1% DMSO

10 mM Stock

(100% DMSO) DO NOT DO THIS

PRECIPITATION RISK

(Avoid Direct Transfer)

Click to download full resolution via product page

Figure 1: The Intermediate Dilution Strategy designed to mitigate solvent shock.

Step-by-Step Protocol
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e Prepare Stock: Thaw 10 mM NVS-CECR2-1 stock (in DMSO) at Room Temperature (RT).
Vortex until clear.

o Prepare Intermediate Buffer: Create a solution of Assay Buffer (containing BSA/CHAPS)
spiked with 5% DMSO.

o Step 1 (Intermediate Dilution): Dilute the 10 mM stock into the Intermediate Buffer to create a
100x working solution (e.g., 100 uM).

o Why? This steps the compound down from 100% organic solvent to a semi-aqueous
environment with carrier proteins.

» Step 2 (Final Addition): Add the 100x working solution to your assay plate containing the
protein/peptide mix.

o Result: Final DMSO concentration is low (< 0.1-1%), and the compound remains
solubilized by the BSA/CHAPS carried over.

Troubleshooting & FAQs
Symptom: Variable Data
Q: My

shifts between 50 nM and 500 nM across replicates. Why? A: This is the hallmark of
precipitation. When a compound precipitates, the effective concentration available to bind the
protein drops unpredictably.

o Fix: Switch to the Intermediate Dilution method described above.

o Fix: Ensure your buffer contains 0.05% CHAPS. Tween-20 (0.01%) is an acceptable
alternative if CHAPS is unavailable, but CHAPS is preferred for bromodomains.

Symptom: Turbidity

Q: | see a cloudy haze when I add the compound to PBS. A: NVS-CECR2-1 is hydrophobic. In
pure PBS, it reaches its solubility limit rapidly.
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e Fix: You must add a carrier protein. 0.1% BSA is non-negotiable for this probe in biochemical
assays. It prevents the hydrophobic compound from sticking to the plastic microplate walls
and from aggregating.

Symptom: Negative Control Activity

Q: The negative control (NVS-CECR2-1N) is showing inhibition. A: This is likely a "false
positive" due to non-specific aggregation (promiscuous inhibition).

o Check: Run a DLS (Dynamic Light Scattering) scan or measure absorbance at 600nm. If the
control is aggregating, it will scatter light.

e Fix: Increase detergent concentration slightly (up to 0.1% CHAPS) or verify the purity of your
control stock.

Symptom: Frozen Stock Issues

Q: My DMSO stock has crystals after thawing. A: DMSO is hygroscopic (absorbs water from
air). If water gets into the DMSO stock, the compound will crash out inside the tube.

o Fix: Sonicate the tube for 5-10 minutes in a water bath until fully dissolved. Always store
stocks in single-use aliquots to avoid repeated freeze-thaw cycles.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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